Cas no 119757-51-6 (Benzene, 1,1'-(1,2-ethynediyl)bis[4-(trifluoromethyl)-)

• Product Name: Benzene, 1,1'-(1,2-ethynediyl)bis[4-(trifluoromethyl)-
• CAS No: 119757-51-6
• MF: C₁₆H₈F₆
• MW: 314.225145339966
• CID: 1209356
• PubChem ID: 11174460
• Update Time: 2025-04-20

Benzene, 1,1'-(1,2-ethynediyl)bis[4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)-4-[2-[4-(trifluoromethyl)phenyl]ethynyl]benzene
• Benzene, 1,1'-(1,2-ethynediyl)bis[4-(trifluoromethyl)-
• 1-(TRIFLUOROMETHYL)-4-{2-[4-(TRIFLUOROMETHYL)PHENYL]ETHYNYL}BENZENE
• E84768
• DTXSID90457741
• FRYNVLNXFPVXQT-UHFFFAOYSA-N
• BS-47693
• 119757-51-6
• AKOS040768584
• SCHEMBL14998069
• 1,1'-(1,2-ETHYNEDIYL)BIS[4-(TRIFLUOROMETHYL)BENZENE]
• 1,2-Bis(4-(trifluoromethyl)phenyl)ethyne

• Inchi： 1S/C16H8F6/c17-15(18,19)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(20,21)22/h3-10H
• InChI Key： FRYNVLNXFPVXQT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#CC2C=CC(C(F)(F)F)=CC=2)=CC=1)(F)F

Computed Properties

• Exact Mass: 314.05304
• Monoisotopic Mass: 314.05301923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes